Cas no 1173046-90-6 (1-(butane-1-sulfonyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine)

• Product Name: 1-(butane-1-sulfonyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine
• CAS No: 1173046-90-6
• MF: C₁₅H₂₁N₃O₃S₂
• MW: 355.475540876389
• CID: 5844152
• PubChem ID: 44068716
• Update Time: 2025-06-08

1-(butane-1-sulfonyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-butylsulfonylpiperidin-4-yl)-5-(furan-2-yl)-1,3,4-thiadiazole
• 1-(butane-1-sulfonyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine
• 1173046-90-6
• F5497-0103
• VU0645466-1
• AKOS024511378
• 2-(1-(butylsulfonyl)piperidin-4-yl)-5-(furan-2-yl)-1,3,4-thiadiazole

• Inchi： 1S/C15H21N3O3S2/c1-2-3-11-23(19,20)18-8-6-12(7-9-18)14-16-17-15(22-14)13-5-4-10-21-13/h4-5,10,12H,2-3,6-9,11H2,1H3
• InChI Key： QKXLPEYAWWATPW-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CO2)=NN=C1C1CCN(S(CCCC)(=O)=O)CC1

Computed Properties

• Exact Mass: 355.10243389g/mol
• Monoisotopic Mass: 355.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(butane-1-sulfonyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine

Comprehensive Overview of 1-(butane-1-sulfonyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine (CAS No. 1173046-90-6)

In the realm of organic chemistry and pharmaceutical research, 1-(butane-1-sulfonyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine (CAS No. 1173046-90-6) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a piperidine core with a furan-thiadiazole moiety and a butane sulfonyl group. Such a configuration endows it with potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The furan-thiadiazole segment is a notable highlight, as it is frequently explored in medicinal chemistry due to its bioisosteric properties and ability to enhance pharmacokinetic profiles. Researchers are particularly intrigued by its role in modulating enzyme interactions, which could lead to breakthroughs in treating conditions like inflammation or metabolic disorders. Meanwhile, the butane sulfonyl group contributes to the compound's solubility and stability, making it a viable candidate for further optimization in preclinical studies.

Recent trends in scientific literature and search engine queries reflect growing curiosity about heterocyclic compounds and their structure-activity relationships (SAR). Questions such as "How does 1-(butane-1-sulfonyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine interact with biological targets?" or "What are the synthetic routes for furan-thiadiazole derivatives?" are increasingly common. This aligns with the broader demand for small-molecule drug candidates with improved efficacy and safety profiles.

From a synthetic perspective, the preparation of CAS No. 1173046-90-6 involves multi-step organic transformations, including sulfonylation and cyclization reactions. The piperidine ring serves as a versatile scaffold, allowing for further functionalization to tailor the compound's properties. Innovations in green chemistry have also spurred interest in optimizing these synthetic routes to reduce environmental impact—a topic frequently searched in conjunction with pharmaceutical intermediates.

In the context of drug design, computational tools like molecular docking and QSAR modeling are often employed to predict the behavior of 1-(butane-1-sulfonyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine in biological systems. These approaches are part of a larger trend toward AI-driven drug discovery, a hot topic in both academic and industrial circles. Searches for "How to improve bioavailability of thiadiazole-containing compounds?" underscore the practical challenges and opportunities associated with this molecule.

Beyond its pharmaceutical potential, CAS No. 1173046-90-6 is also studied for its physicochemical properties, such as melting point, solubility, and spectral characteristics (e.g., NMR, IR). These data are critical for quality control and regulatory compliance, addressing common queries like "How to characterize sulfonyl-piperidine derivatives using spectroscopy?"

In summary, 1-(butane-1-sulfonyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine represents a compelling case study in modern chemical research. Its structural complexity and functional diversity make it a valuable subject for investigations into targeted therapy, molecular design, and sustainable synthesis. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in the evolving landscape of bioactive molecules.